Anhydrochlortetracycline Hydrochloride

• Molecular Formula: C22H22Cl2N2O7
• Molecular Weight: 497.3 g/mol
• InChI: InChI=1S/C22H21ClN2O7.ClH/c1-7-8-6-9-16(25(2)3)18(28)15(21(24)31)20(30)22(9,32)19(29)13(8)17(27)14-11(26)5-4-10(23)12(7)14;/h4-5,9,16,26-27,30,32H,6H2,1-3H3,(H2,24,31);1H
• InChIKey: ISGAAFMBTIWTEU-UHFFFAOYSA-N

Anhydrochlortetracycline Hydrochloride: Degradation-Derived Tetracycline Analog with Distinct Membrane-Targeting Mechanism for Specialized Analytical and Research Applications

Anhydrochlortetracycline Hydrochloride (CAS 4497-08-9) is an acid-catalyzed degradation product of chlortetracycline, formed via isomerization of the dimethylamino group at C4 [1]. Unlike parent tetracyclines that function as protein synthesis inhibitors, this compound belongs to a mechanistically distinct class of tetracycline analogs whose primary target is not the bacterial ribosome but rather the cytoplasmic membrane [2]. It is commercially available as a high-purity (>95-98% by HPLC) reference standard primarily utilized as a pharmaceutical impurity marker and analytical comparator for chlortetracycline quality control [3].

⚬ Analytical Standard Impurity marker for chlortetracycline HPLC quality control

⚬ Mechanistic Probe Membrane-targeting antimicrobial mechanism studies

• [1] Goodman JJ, Matrishin M, Backus EJ. The effect of anhydrochlortetracycline on the growth of actinomycetes. J Bacteriol. 1955;69(1):70-72. View Source
• [2] Rasmussen B, Noller HF, Daubresse G, Oliva B, Misulovin Z, Rothstein DM, Ellestad GA, Gluzman Y, Tally FP, Chopra I. Molecular basis of tetracycline action: identification of analogs whose primary target is not the bacterial ribosome. Antimicrob Agents Chemother. 1991;35(11):2306-2311. View Source
• [3] Khan NH, Roets E, Hoogmartens J, Vanderhaeghe H. Quantitative analysis of chlortetracycline and related substances by high-performance liquid chromatography. J Pharm Biomed Anal. 1989;7(3):339-348. View Source

Why Anhydrochlortetracycline Hydrochloride Cannot Be Substituted with Chlortetracycline or Other Tetracycline-Class Compounds in Analytical and Mechanistic Studies

Substituting Anhydrochlortetracycline Hydrochloride with chlortetracycline or other tetracycline-class compounds is scientifically invalid due to fundamental mechanistic divergence. Chlortetracycline, minocycline, and doxycycline (Class 1 tetracyclines) inhibit cell-free translation via ribosomal binding [1]. In contrast, anhydrochlortetracycline and its structural analogs fail to inhibit in vitro protein synthesis entirely, instead targeting the cytoplasmic membrane to cause bacterial lysis and rapid inhibition of DNA and RNA synthesis in vivo [1][2]. This mechanism is entirely distinct from that of clinically used tetracyclines [1]. Furthermore, the compound exhibits no obvious toxicity to mice at doses of 160 mg/kg, distinguishing its safety profile [3]. Consequently, any experiment requiring a Class 2 tetracycline with membrane-directed activity or any analytical workflow requiring specific impurity quantification cannot substitute this compound with a parent tetracycline without invalidating the experimental premise.

Mechanism class divergence

Chlortetracycline and doxycycline are ribosomal inhibitors; this analog targets the cytoplasmic membrane. Assay outputs may not transfer directly.

Chromatographic behavior

Stronger HPLC retention requires a separate mobile phase; a standard CTC impurity mix may misidentify this degradation product.

Immunoassay cross-reactivity

Reduced ELISA affinity vs. parent tetracyclines; detection methods based on tetracycline-class antibodies can under-recover this species.

• [1] Rasmussen B, Noller HF, Daubresse G, Oliva B, Misulovin Z, Rothstein DM, Ellestad GA, Gluzman Y, Tally FP, Chopra I. Molecular basis of tetracycline action: identification of analogs whose primary target is not the bacterial ribosome. Antimicrob Agents Chemother. 1991;35(11):2306-2311. View Source
• [2] Oliva B, Gordon G, McNicholas P, Ellestad G, Chopra I. Evidence that tetracycline analogs whose primary target is not the bacterial ribosome cause lysis of Escherichia coli. Antimicrob Agents Chemother. 1992;36(5):913-919. View Source
• [3] Goodman JJ, Matrishin M, Backus EJ. The effect of anhydrochlortetracycline on the growth of actinomycetes. J Bacteriol. 1955;69(1):70-72. View Source

Anhydrochlortetracycline Hydrochloride: Quantitative Comparative Evidence for Scientific Selection

Mechanistic Class Divergence: Anhydrochlortetracycline Fails to Inhibit Cell-Free Translation Versus Class 1 Tetracyclines That Potently Inhibit Protein Synthesis

In a head-to-head cell-free translation assay using E. coli and B. subtilis extracts, anhydrochlortetracycline, anhydrotetracycline, 6-thiatetracycline, and 4-epi-anhydrochlortetracycline failed to inhibit protein synthesis in vitro or were very poor inhibitors. In contrast, tetracycline, chlortetracycline, minocycline, doxycycline, and 6-demethyl-6-deoxytetracycline all effectively inhibited cell-free translation [1]. The Class 2 compounds instead rapidly inhibited in vivo incorporation of precursors into DNA, RNA, and protein, indicating the cytoplasmic membrane as their primary site of action [1]. In a follow-up study, anhydrochlortetracycline and related Class 2 analogs were bactericidal and caused E. coli lysis with release of cytoplasmic β-galactosidase, a phenotype not observed with Class 1 ribosome-targeting tetracyclines [2].

Translation inhibition

Head-to-head

Failed to inhibit cell-free translation; Class 1 tetracyclines strongly inhibit

Supports membrane-targeting mechanism classification

E. coli & B. subtilis extracts; qualitative binary difference

Evidence Dimension	In vitro protein synthesis inhibition (cell-free translation)
Target Compound Data	Failed to inhibit in vitro translation
Comparator Or Baseline	Chlortetracycline: Effective inhibition; Tetracycline: Effective inhibition; Minocycline: Effective inhibition; Doxycycline: Effective inhibition
Quantified Difference	Qualitative binary difference: inhibition vs. no inhibition
Conditions	E. coli and B. subtilis cell-free translation extracts

Why This Matters

This demonstrates that anhydrochlortetracycline operates via a completely distinct mechanism from parent tetracyclines, making it uniquely suitable for studies investigating membrane-targeting antimicrobial strategies or ribosomal resistance bypass mechanisms.

• [1] Rasmussen B, Noller HF, Daubresse G, Oliva B, Misulovin Z, Rothstein DM, Ellestad GA, Gluzman Y, Tally FP, Chopra I. Molecular basis of tetracycline action: identification of analogs whose primary target is not the bacterial ribosome. Antimicrob Agents Chemother. 1991;35(11):2306-2311. View Source
• [2] Oliva B, Gordon G, McNicholas P, Ellestad G, Chopra I. Evidence that tetracycline analogs whose primary target is not the bacterial ribosome cause lysis of Escherichia coli. Antimicrob Agents Chemother. 1992;36(5):913-919. View Source

Bactericidal Lysis Phenotype: Anhydrochlortetracycline Causes E. coli Lysis with β-Galactosidase Release

In a direct experimental comparison, anhydrochlortetracycline and other atypical tetracyclines (chelocardin, anhydrotetracycline, 6-thiatetracycline, 4-epi-anhydrochlortetracycline) were bactericidal and caused lysis of E. coli accompanied by release of the cytoplasmic enzyme β-galactosidase into the supernatant [1]. Electron microscopy demonstrated that cells exposed to these analogs underwent marked morphological alterations including numerous ghosts and cellular debris [1]. Notably, these compounds did not cause lysis of E. coli spheroplasts, indicating they do not directly destroy the cytoplasmic membrane but rather interfere with the membrane's electrochemical gradient, stimulating autolytic enzyme activity [1].

Bactericidal lysis

Head-to-head

Causes E. coli lysis with β-galactosidase release; Class 1 tetracyclines bacteriostatic

Lysis phenotype linked to membrane gradient perturbation

Spheroplasts not lysed; autolysin activation context

Evidence Dimension	Bactericidal activity and lysis phenotype
Target Compound Data	Bactericidal; causes E. coli lysis with β-galactosidase release
Comparator Or Baseline	Class 1 tetracyclines (tetracycline, chlortetracycline, etc.): Bacteriostatic, do not cause lysis
Quantified Difference	Qualitative difference: bactericidal lysis vs. bacteriostatic inhibition
Conditions	E. coli intact cells and spheroplasts

Why This Matters

This distinct bactericidal lysis phenotype contrasts sharply with the bacteriostatic action of parent tetracyclines, providing a unique functional signature for studies of antibiotic-induced autolysis and membrane electrochemical gradient perturbation.

• [1] Oliva B, Gordon G, McNicholas P, Ellestad G, Chopra I. Evidence that tetracycline analogs whose primary target is not the bacterial ribosome cause lysis of Escherichia coli. Antimicrob Agents Chemother. 1992;36(5):913-919. View Source

Analytical Differentiation: Anhydrochlortetracycline Exhibits Stronger HPLC Retention Than Chlortetracycline and Primary Impurities

In an isocratic HPLC method developed for chlortetracycline analysis, anhydrochlortetracycline and 4-epianhydrochlortetracycline are more strongly retained than the parent compound and major impurities, requiring a second isocratic system with increased organic modifier for determination [1]. The method enabled quantification of chlortetracycline, 4-epichlortetracycline, tetracycline, demethylchlortetracycline, and isochlortetracycline in the primary system, with the anhydro impurities requiring a separate mobile phase due to their distinct retention behavior [1]. Commercially, anhydrochlortetracycline hydrochloride is available with purity >95-98% by HPLC, specifically as an impurity marker for chlortetracycline pharmaceutical quality control .

HPLC retention

Analytical context

Requires second isocratic system with more organic modifier vs. parent CTC

Essential for impurity-specific quantification

Zorbax C8; DMSO/ HClO4/water mobile phase

Evidence Dimension	HPLC retention behavior
Target Compound Data	More strongly retained; requires second isocratic system with more organic modifier
Comparator Or Baseline	Chlortetracycline and major impurities (4-epichlortetracycline, tetracycline, demethylchlortetracycline): Less strongly retained
Quantified Difference	Qualitative retention difference sufficient to require separate mobile phase
Conditions	Zorbax C8 7 μm column; mobile phase with dimethylsulphoxide, perchloric acid, water (35:5:60)

Why This Matters

This distinct chromatographic behavior makes anhydrochlortetracycline hydrochloride an essential analytical reference standard for accurate identification and quantification of chlortetracycline degradation impurities in pharmaceutical quality control workflows.

• [1] Khan NH, Roets E, Hoogmartens J, Vanderhaeghe H. Quantitative analysis of chlortetracycline and related substances by high-performance liquid chromatography. J Pharm Biomed Anal. 1989;7(3):339-348. View Source

Antibody Cross-Reactivity Profile: Anhydrochlortetracycline Shows Reduced ELISA Affinity Versus Parent Tetracyclines

In a computational and experimental ELISA study examining antibody binding sites on tetracycline antibiotics, antibodies employed showed high relative affinity for tetracycline, epitetracycline, chlortetracycline, and epichlortetracycline. In contrast, anhydrochlortetracycline, along with anhydrotetracycline and epianhydrotetracycline, demonstrated reduced relative affinity [1]. The study utilized electrostatic potential and average local ionization energy calculations on molecular surfaces to predict and validate these differential binding profiles [1].

ELISA affinity

Head-to-head

Reduced relative affinity vs. tetracycline, chlortetracycline, and epimers

Requires method adjustment for immuno-based detection

Electrostatic potential modeling confirmed profile

Evidence Dimension	ELISA antibody relative affinity
Target Compound Data	Reduced relative affinity
Comparator Or Baseline	Tetracycline: High affinity; Epitetracycline: High affinity; Chlortetracycline: High affinity; Epichlortetracycline: High affinity
Quantified Difference	Qualitative affinity reduction; exact quantitative values not provided in abstract
Conditions	ELISA assay with tetracycline-specific antibodies

Why This Matters

This reduced immunoassay cross-reactivity is critical for analytical laboratories developing detection methods where differentiation between parent tetracyclines and degradation products is required for accurate quantification.

• [1] Li Y, et al. Computational prediction of antibody binding sites on tetracycline antibiotics: electrostatic potentials and average local ionization energies on molecular surfaces. 2009. View Source

Selective Antimicrobial Spectrum: Anhydrochlortetracycline Strongly Inhibits Streptomyces aureofaciens Growth

Anhydrochlortetracycline exhibited a rather specific activity against actinomycetes, strongly inhibiting the growth of Streptomyces aureofaciens [1]. The compound showed a substantial in vitro activity against Nocardia asteroides and Saprolegnia salmonicida, pathogens of humans and fish, respectively [1]. This narrow-spectrum activity profile contrasts with the broad-spectrum antibacterial activity of parent chlortetracycline, which is effective against a wide range of Gram-positive and Gram-negative bacteria. Notably, anhydrochlortetracycline has little antimicrobial activity against most bacterial species tested .

Antimicrobial spectrum

Class-level

Strong inhibition of S. aureofaciens; activity against N. asteroides and S. salmonicida; little activity against most bacteria

Supports actinomycete-focused screening context

Narrow spectrum vs. broad CTC profile; data to verify

Evidence Dimension	Antimicrobial spectrum
Target Compound Data	Strong inhibition of Streptomyces aureofaciens; substantial activity against N. asteroides and S. salmonicida; little activity against most bacteria
Comparator Or Baseline	Chlortetracycline: Broad-spectrum activity against Gram-positive and Gram-negative bacteria
Quantified Difference	Qualitative spectrum difference: narrow (actinomycetes-specific) vs. broad
Conditions	In vitro growth inhibition assays

Why This Matters

This narrow, actinomycete-selective activity profile makes anhydrochlortetracycline useful as a selective tool compound for Streptomyces research and as a differentiation marker in studies where broad-spectrum tetracycline activity would confound interpretation.

• [1] Goodman JJ, Matrishin M, Backus EJ. The effect of anhydrochlortetracycline on the growth of actinomycetes. J Bacteriol. 1955;69(1):70-72. View Source

Toxicity Profile Differentiation: No Obvious Toxicity at 160 mg/kg in Murine Model

Preliminary in vivo toxicity data indicated that anhydrochlortetracycline showed no obvious toxicity to mice at doses of 160 mg/kg [1]. This contrasts with the known toxicity profiles of certain tetracycline degradation products, particularly anhydrotetracycline and 4-epianhydrotetracycline, which have been associated with nephrotoxicity including Fanconi syndrome when ingested as contaminants in degraded tetracycline formulations [2].

Murine tolerability

Class-level

No obvious toxicity at 160 mg/kg in mice; some anhydro analogs linked to nephrotoxicity

Supports in vivo model tolerability endpoint monitoring

Preliminary single-dose data; requires further validation

Evidence Dimension	Acute in vivo toxicity (murine model)
Target Compound Data	No obvious toxicity at 160 mg/kg
Comparator Or Baseline	Anhydrotetracycline and 4-epianhydrotetracycline: Associated with nephrotoxicity (Fanconi syndrome) in humans
Quantified Difference	Qualitative safety difference: no observed acute toxicity at 160 mg/kg
Conditions	Murine model, single dose administration

Why This Matters

This favorable preliminary safety profile at relatively high doses supports the compound's utility as a research tool where in vivo administration is required, particularly in studies comparing the toxicological properties of tetracycline degradation products.

• [1] Goodman JJ, Matrishin M, Backus EJ. The effect of anhydrochlortetracycline on the growth of actinomycetes. J Bacteriol. 1955;69(1):70-72. View Source
• [2] Frimpter GW, Timpanelli AE, Eisenmenger WJ, Stein HS, Ehrlich LI. Reversible 'Fanconi syndrome' caused by degraded tetracycline. JAMA. 1963;184(2):111-113. View Source

Optimal Research and Industrial Applications for Anhydrochlortetracycline Hydrochloride Based on Quantitative Differentiation Evidence

Pharmaceutical Impurity Reference Standard for Chlortetracycline Quality Control

Anhydrochlortetracycline hydrochloride serves as an essential analytical reference standard for pharmaceutical quality control of chlortetracycline products. Its distinct HPLC retention behavior—requiring a second isocratic system with increased organic modifier for elution—enables specific identification and quantification of this acid-catalyzed degradation impurity [1]. Commercially available at >95-98% purity by HPLC, this compound is suitable for method validation, system suitability testing, and impurity profiling in chlortetracycline manufacturing and stability studies .

Mechanistic Studies of Membrane-Targeting Antimicrobial Agents

Anhydrochlortetracycline hydrochloride is a validated Class 2 tetracycline analog that fails to inhibit in vitro protein synthesis and instead targets the bacterial cytoplasmic membrane, causing lysis and release of cytoplasmic enzymes [1]. This makes it an ideal tool compound for studies investigating alternative antimicrobial mechanisms, membrane electrochemical gradient perturbation, autolysin activation pathways, and strategies to bypass ribosomal resistance mechanisms in Gram-negative bacteria [1].

Selective Growth Inhibition Studies in Actinomycetes Research

Anhydrochlortetracycline exhibits a rather specific inhibitory activity against actinomycetes, with strong inhibition of Streptomyces aureofaciens and substantial in vitro activity against Nocardia asteroides and Saprolegnia salmonicida [1]. Researchers studying Streptomyces biology, actinomycete fermentation processes, or selective antimicrobial screening can utilize this compound as a narrow-spectrum tool where broad-spectrum tetracycline activity would confound experimental interpretation [1].

Comparative Toxicology Studies of Tetracycline Degradation Products

With preliminary data showing no obvious toxicity at 160 mg/kg in mice [1], anhydrochlortetracycline hydrochloride provides a valuable comparator compound for toxicological studies examining the differential safety profiles of tetracycline degradation products. This contrasts with anhydrotetracycline and 4-epianhydrotetracycline, which have been associated with nephrotoxicity . The compound can serve as a control or comparator in investigations of degradation product-induced toxicity mechanisms.

Application

Selection Property

Validation Focus

CTC impurity profiling

Distinct HPLC retention (stronger, separate mobile phase)

Specificity for anhydro degradation product identification

Membrane-target mechanism studies

No ribosomal inhibition; lysis phenotype with β-gal release

Membrane gradient perturbation and autolysin pathway context

Actinomycete screening

Reported narrow spectrum with S. aureofaciens inhibition

Nocardia/Streptomyces selective activity; data to verify

Tetracycline degradant toxicology

Reported tolerability at 160 mg/kg murine model

Comparative safety endpoint vs. nephrotoxic analogs

• [1] Khan NH, Roets E, Hoogmartens J, Vanderhaeghe H. Quantitative analysis of chlortetracycline and related substances by high-performance liquid chromatography. J Pharm Biomed Anal. 1989;7(3):339-348. View Source
• [2] Rasmussen B, Noller HF, Daubresse G, Oliva B, Misulovin Z, Rothstein DM, Ellestad GA, Gluzman Y, Tally FP, Chopra I. Molecular basis of tetracycline action: identification of analogs whose primary target is not the bacterial ribosome. Antimicrob Agents Chemother. 1991;35(11):2306-2311. View Source
• [3] Oliva B, Gordon G, McNicholas P, Ellestad G, Chopra I. Evidence that tetracycline analogs whose primary target is not the bacterial ribosome cause lysis of Escherichia coli. Antimicrob Agents Chemother. 1992;36(5):913-919. View Source
• [4] Goodman JJ, Matrishin M, Backus EJ. The effect of anhydrochlortetracycline on the growth of actinomycetes. J Bacteriol. 1955;69(1):70-72. View Source
• [5] Frimpter GW, Timpanelli AE, Eisenmenger WJ, Stein HS, Ehrlich LI. Reversible 'Fanconi syndrome' caused by degraded tetracycline. JAMA. 1963;184(2):111-113. View Source